Cas no 82019-04-3 (Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-)

• Product name: Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-
• CAS No: 82019-04-3
• MF: C₁₂H₅Cl₃O₃
• MW: 303.525300741196
• CID: 723403
• PubChem ID: 119141

Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-
• 2-hydroxy-3,7,8-trichlorodibenzo-4-dioxin
• 2-Hydroxy-3,7,8-trichlorodibenzo-p-dioxin
• 3,7,8-trichlorodibenzo-p-dioxin-2-ol
• DTXSID201002392
• NS00116022
• 82019-04-3
• Dibenzo(b,e)(1,4)dioxin-2-ol, 3,7,8-trichloro-
• 2-hydroxy-3,7,8-trichloro dibenzo-p-dioxine
• 2-Hydroxy-3,7,8-trichlorodd
• 8-OH-2,3,7-TriCDD
• UNII-LLF5IVU6KN
• 3,7,8-Trichlorodibenzo(b,e)(1,4)dioxin-2-ol
• 3,7,8-trichlorooxanthren-2-ol
• LLF5IVU6KN

• Inchi： InChI=1S/C12H5Cl3O3/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4,16H
• InChI Key： PMDIZNYHSROIKW-UHFFFAOYSA-N
• SMILES： C1=C(C(=CC2=C1OC3=CC(=C(C=C3O2)Cl)Cl)Cl)O

Computed Properties

• Exact Mass: 301.93
• Monoisotopic Mass: 301.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.663
• Boiling Point: 435.5°C at 760 mmHg
• Flash Point: 217.2°C
• Refractive Index: 1.68